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Introduction
Parathyroid hormone (PTH) is a critical regulator of calcium homeostasis. Its secretion from the

parathyroid glands is primarily controlled by the calcium-sensing receptor (CaSR), a G-protein

coupled receptor. NPS-2143 is a potent and selective antagonist of the CaSR, known as a

"calcilytic".[1] By inhibiting the CaSR, NPS-2143 stimulates the secretion of PTH.[1][2] This

application note provides a detailed protocol for an in vitro assay to measure NPS-2143-

induced PTH release from parathyroid cells using a sandwich enzyme-linked immunosorbent

assay (ELISA).

Mechanism of Action
NPS-2143 acts as a negative allosteric modulator of the CaSR.[3] The CaSR is expressed on

the surface of parathyroid cells and, when activated by extracellular calcium, initiates

intracellular signaling cascades that inhibit PTH secretion.[4][5] The primary signaling pathways

involved are the Gq/11 and Gi/o pathways.[5] NPS-2143 binds to the CaSR and prevents its

activation by extracellular calcium, thereby blocking the downstream signaling that leads to the

suppression of PTH release. This results in a dose-dependent increase in PTH secretion.
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NPS-2143 signaling pathway in parathyroid cells.

Quantitative Data Summary
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The following table summarizes the quantitative data regarding the effect of NPS-2143 on PTH

secretion from in vitro and in vivo studies.

Parameter Species/Cell Type Value Reference

EC50 for PTH

Secretion

Bovine Parathyroid

Cells
39 nM [2]

EC50 for PTH

Secretion

Bovine Parathyroid

Cells
41 nM [1]

IC50 for Ca2+

Receptor Inhibition

HEK 293 cells

expressing human

CaSR

43 nM [1]

In Vivo PTH Increase Rats
4- to 5-fold increase in

plasma PTH
[1]

Experimental Protocol: In Vitro PTH Release Assay
This protocol describes the treatment of a parathyroid cell culture with NPS-2143 followed by

the quantification of secreted PTH in the cell culture supernatant using a sandwich ELISA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. Antagonizing the parathyroid calcium receptor stimulates parathyroid hormone secretion
and bone formation in osteopenic rats - PMC [pmc.ncbi.nlm.nih.gov]

3. academic.oup.com [academic.oup.com]

4. Calcium-sensing receptor - Wikipedia [en.wikipedia.org]

5. Calcium-sensing receptor signaling — How human disease informs biology - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Measuring PTH
Release Induced by NPS-2143 using ELISA]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1680073#elisa-protocol-for-measuring-pth-
release-induced-by-nps-2143]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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